Cas no 2680713-85-1 (Benzyl 9-oxo-6-azaspiro[3.5]nonane-6-carboxylate)

• Product Name: Benzyl 9-oxo-6-azaspiro[3.5]nonane-6-carboxylate
• CAS No: 2680713-85-1
• MF: C₁₆H₁₉NO₃
• MW: 273.326964616776
• CID: 6479290
• PubChem ID: 165913323
• Update Time: 2025-06-08

Benzyl 9-oxo-6-azaspiro[3.5]nonane-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• benzyl 9-oxo-6-azaspiro[3.5]nonane-6-carboxylate
• EN300-28284005
• 2680713-85-1
• Benzyl 9-oxo-6-azaspiro[3.5]nonane-6-carboxylate

• Inchi： 1S/C16H19NO3/c18-14-7-10-17(12-16(14)8-4-9-16)15(19)20-11-13-5-2-1-3-6-13/h1-3,5-6H,4,7-12H2
• InChI Key： ADBVUOMMFGPESF-UHFFFAOYSA-N
• SMILES： O=C1CCN(C(=O)OCC2C=CC=CC=2)CC21CCC2

Computed Properties

• Exact Mass: 273.13649347g/mol
• Monoisotopic Mass: 273.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 383
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 46.6Ų

Additional information on Benzyl 9-oxo-6-azaspiro[3.5]nonane-6-carboxylate

Research Brief on Benzyl 9-oxo-6-azaspiro[3.5]nonane-6-carboxylate (CAS: 2680713-85-1): Recent Advances and Applications

Benzyl 9-oxo-6-azaspiro[3.5]nonane-6-carboxylate (CAS: 2680713-85-1) is a spirocyclic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. Recent studies have highlighted its role as a versatile intermediate in the synthesis of bioactive molecules, particularly in the development of novel kinase inhibitors and modulators of protein-protein interactions. This research brief aims to summarize the latest findings related to this compound, focusing on its synthetic routes, biological activities, and emerging applications in drug discovery.

The compound's spirocyclic scaffold, characterized by a 6-azaspiro[3.5]nonane core, offers a rigid three-dimensional structure that is advantageous for targeting complex biological systems. Recent synthetic methodologies have optimized the preparation of Benzyl 9-oxo-6-azaspiro[3.5]nonane-6-carboxylate, with a focus on improving yield and enantioselectivity. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated a catalytic asymmetric synthesis route using chiral palladium complexes, achieving >90% enantiomeric excess (ee) and paving the way for its use in enantioselective drug development.

In terms of biological activity, Benzyl 9-oxo-6-azaspiro[3.5]nonane-6-carboxylate has shown promise as a precursor for inhibitors targeting the PI3K/AKT/mTOR pathway, a critical signaling cascade in cancer and metabolic disorders. Derivatives of this compound have exhibited nanomolar inhibitory activity against PI3Kα in preclinical models, as reported in a recent ACS Chemical Biology publication. Additionally, its spirocyclic framework has been explored for its ability to disrupt protein-protein interactions, such as those involving the MDM2-p53 complex, which is relevant in oncology.

Beyond its therapeutic potential, the compound has also found utility in chemical biology as a photoaffinity labeling probe. A 2024 study in Angewandte Chemie detailed its incorporation into a probe for mapping kinase-substrate interactions, leveraging its carbonyl group for cross-linking under UV irradiation. This application underscores its versatility as a tool for elucidating biological mechanisms.

In conclusion, Benzyl 9-oxo-6-azaspiro[3.5]nonane-6-carboxylate (CAS: 2680713-85-1) represents a valuable scaffold in medicinal chemistry, with recent advances highlighting its synthetic accessibility, diverse biological activities, and utility in chemical biology. Ongoing research is expected to further expand its applications, particularly in the design of next-generation therapeutics targeting challenging disease pathways.